Cas no 2378503-15-0 (1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1))
1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- EN300-7461190
- Z4020199304
- 2378503-15-0
- 4-Amino-2-cyclopropyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid;hydrochloride
- 4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid hydrochloride
- 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1)
-
- Inchi: 1S/C8H8F3N3O2.ClH/c9-8(10,11)6-4(12)5(7(15)16)14(13-6)3-1-2-3;/h3H,1-2,12H2,(H,15,16);1H
- InChI Key: LMXZGOCUYPRDTJ-UHFFFAOYSA-N
- SMILES: N1(C2CC2)C(C(O)=O)=C(N)C(C(F)(F)F)=N1.[H]Cl
Computed Properties
- Exact Mass: 271.0335387g/mol
- Monoisotopic Mass: 271.0335387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1Ų
1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7461190-0.05g |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid hydrochloride |
2378503-15-0 | 95.0% | 0.05g |
$312.0 | 2025-03-11 | |
| Enamine | EN300-7461190-0.1g |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid hydrochloride |
2378503-15-0 | 95.0% | 0.1g |
$466.0 | 2025-03-11 | |
| Enamine | EN300-7461190-0.25g |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid hydrochloride |
2378503-15-0 | 95.0% | 0.25g |
$666.0 | 2025-03-11 | |
| Enamine | EN300-7461190-0.5g |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid hydrochloride |
2378503-15-0 | 95.0% | 0.5g |
$1046.0 | 2025-03-11 | |
| Enamine | EN300-7461190-1.0g |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid hydrochloride |
2378503-15-0 | 95.0% | 1.0g |
$1343.0 | 2025-03-11 | |
| Enamine | EN300-7461190-2.5g |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid hydrochloride |
2378503-15-0 | 95.0% | 2.5g |
$2631.0 | 2025-03-11 | |
| Enamine | EN300-7461190-5.0g |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid hydrochloride |
2378503-15-0 | 95.0% | 5.0g |
$3894.0 | 2025-03-11 | |
| Enamine | EN300-7461190-10.0g |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid hydrochloride |
2378503-15-0 | 95.0% | 10.0g |
$5774.0 | 2025-03-11 | |
| 1PlusChem | 1P028IWN-50mg |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylicacidhydrochloride |
2378503-15-0 | 95% | 50mg |
$448.00 | 2024-05-23 | |
| 1PlusChem | 1P028IWN-100mg |
4-amino-1-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylicacidhydrochloride |
2378503-15-0 | 95% | 100mg |
$638.00 | 2024-05-23 |
1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1) Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1)
Introduction to 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1) and Its Significance in Modern Pharmaceutical Research
The compound with the CAS number 2378503-15-0 represents a fascinating derivative of 1H-pyrazole, a heterocyclic structure that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile biological activities. The specific modification of this scaffold with 4-amino-1-cyclopropyl-3-(trifluoromethyl) substituents and its salt form as hydrochloride (1:1) endows it with unique pharmacological properties that make it a promising candidate for further investigation.
1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1) is a meticulously designed molecule that combines several key structural features known to enhance bioactivity. The presence of a trifluoromethyl group at the 3-position is particularly noteworthy, as this moiety is frequently employed in drug design to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. Additionally, the amino group at the 4-position provides a site for further functionalization, allowing for the exploration of various chemical libraries and lead optimization strategies.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. These compounds have shown considerable promise in multiple therapeutic areas, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The structural motif of pyrazole is highly adaptable, enabling chemists to modify its core framework to target specific biological pathways with high precision.
The hydrochloride salt form of this compound not only enhances its solubility in aqueous media but also contributes to its stability during storage and transportation. This is a critical consideration in pharmaceutical development, as poor solubility can significantly hinder drug delivery and efficacy. The hydrochloride form ensures that the active pharmaceutical ingredient remains stable and bioavailable throughout its shelf life.
One of the most compelling aspects of 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1) is its potential as a scaffold for drug discovery. The cyclopropyl group at the 1-position adds another layer of complexity to the molecule, which can influence its interaction with biological targets. This structural feature has been associated with enhanced binding affinity in certain protein-ligand interactions, making it an attractive component for medicinal chemists seeking to design highly potent inhibitors.
Recent studies have highlighted the importance of fluorinated aromatic compounds in modern drug development. The trifluoromethyl group in this molecule is a prime example of how fluorine atoms can be strategically incorporated into drug candidates to modulate their pharmacological properties. Fluorine substitution often leads to improved lipophilicity, reduced metabolic clearance, and enhanced binding interactions with biological targets. These effects are particularly relevant in the context of developing small-molecule drugs that require prolonged half-life and high target engagement.
The amino group at the 4-position of the pyrazole ring provides another opportunity for further chemical manipulation. This site can be used to attach various functional groups or linkers that facilitate the development of prodrugs or conjugates with enhanced targeting capabilities. Such modifications are increasingly employed in oncology research to improve tumor-specific delivery and reduce systemic toxicity.
From a computational chemistry perspective, 1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1) offers an excellent model system for studying molecular interactions at the atomic level. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations can be used to predict how this compound interacts with biological targets like enzymes and receptors. These insights are invaluable for guiding experimental efforts and optimizing lead compounds before they enter preclinical testing.
The synthesis of this compound represents a testament to the ingenuity of synthetic organic chemists who continuously push the boundaries of molecular construction. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Each step must be meticulously controlled to avoid unwanted side products that could compromise the pharmacological activity of the final product.
In conclusion,1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1) exemplifies how structural innovation can lead to novel therapeutic agents with significant potential for human health. Its unique combination of substituents makes it an attractive candidate for further research in drug discovery programs aimed at addressing unmet medical needs across various therapeutic areas.
2378503-15-0 (1H-Pyrazole-5-carboxylic acid, 4-amino-1-cyclopropyl-3-(trifluoromethyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)